Cas no 388623-23-2 (Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-)

Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl- structure
388623-23-2 structure
Product Name:Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
CAS No:388623-23-2
MF:C8H11NO2
MW:153.178442239761
CID:298914
PubChem ID:3765616
Update Time:2025-04-19

Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
    • Cyclopropanecarboxylic acid, 3-(cyanomethyl)-2,2-dimethyl- (9CI)
    • 3-(cyanomethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
    • 388623-23-2
    • DTXSID00396112
    • Inchi: 1S/C8H11NO2/c1-8(2)5(3-4-9)6(8)7(10)11/h5-6H,3H2,1-2H3,(H,10,11)
    • InChI Key: GJFKJJHIMUUNAV-UHFFFAOYSA-N
    • SMILES: OC(C1C(CC#N)C1(C)C)=O

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 61.09
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